2-(2,5-Dimethylphenoxy)acetohydrazide
Overview
Description
Synthesis Analysis
The synthesis of 2-(2,5-Dimethylphenoxy)acetohydrazide and related compounds involves multiple steps, starting from base chemicals like 2,4-Dimethylphenol, which is converted into ethyl 2-(2,4-dimethylphenoxy)acetate. This intermediate is then transformed into the corresponding hydrazide through reflux with hydrazine. Further chemical transformations include the reaction with CS2 in the presence of KOH, leading to various N'-substituted derivatives with ether, 1,3,4-oxadiazole, thioether, hydrazone, and azomethine functional groups. These syntheses are corroborated by IR, 1H-NMR, and EIMS spectral data analysis, indicating the complex chemical reactions involved in producing these compounds (Rasool et al., 2016).
Molecular Structure Analysis
Molecular structure analysis of related compounds, such as N'-substituted benzylidene derivatives, has been conducted through various spectroscopic methods and crystallographic studies. For example, the structure of 2-cyano-N′-(2-chlorobenzylidene)acetohydrazide and its derivatives have been characterized, showing trans configurations with respect to the C=N double bonds and are stabilized by N–H···O hydrogen bonds and weak π···π interactions. These structural analyses provide insight into the molecular configuration and the interactions that stabilize the compound's structure (Zhou & Ma, 2012).
Scientific Research Applications
N'-substituted-2-(5-((2,4-dimethylphenoxy)methyl)-1,3,4-oxadiazol-2-ylthio)acetohydrazides exhibit significant antibacterial activity and lipoxygenase inhibitory activity, suggesting potential use as anti-inflammatory and antimicrobial agents (Rasool et al., 2016).
Racemic trans-2-(2,6-dimethylphenoxy)-N-(2-hydroxycyclohexyl)acetamide has been found to reduce seizures and increase seizure threshold, mainly through the inhibition of voltage-gated sodium currents and enhancement of GABA effect, indicating its potential in treating epilepsy (Pękala et al., 2011).
N'-Substituted Benzylidene-2-(2, 4-dimethylphenoxy) Acetatohydrazides show promising antibacterial and enzyme inhibitory activities, making them candidates for antibacterial drug development (Aziz‐ur‐Rehman et al., 2014).
Novel N'-arylmethylidene-2-(3, 4-dimethyl-5, 5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl) acetohydrazides have shown potential as antioxidants and antibacterial agents (Ahmad et al., 2010).
Ethyl 2-(4-benzoyl-2,5-dimethylphenoxy)acetate (EBDA) has been highlighted for its potential pharmaceutical activity due to its electronic structure and dominant intramolecular interactions (Amalanathan et al., 2015).
Cyanoacetohydrazide and oxadiazolyl acetonitrile derivatives have shown promising cytotoxic activity against various human tumor cell lines and antioxidant properties, suggesting their potential in cancer treatment (Shaker & Marzouk, 2016).
properties
IUPAC Name |
2-(2,5-dimethylphenoxy)acetohydrazide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-7-3-4-8(2)9(5-7)14-6-10(13)12-11/h3-5H,6,11H2,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSSYNLQAUAPHQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OCC(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40366410 | |
Record name | 2-(2,5-dimethylphenoxy)acetohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40366410 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,5-Dimethylphenoxy)acetohydrazide | |
CAS RN |
103896-91-9 | |
Record name | 2-(2,5-dimethylphenoxy)acetohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40366410 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.